
Basic Molecular Data for Diethyl Hydrogen
Phosphate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diethyl phosphate

CAS No.: 53397-17-4

Cat. No.: S11172427

Get Quote

While not a full protocol, the following table summarizes the key identifying information for diethyl

hydrogen phosphate, which serves as a starting point for any structural analysis [1].

Property Description

Chemical Name Diethyl hydrogen phosphate [1]

CAS Registry Number 598-02-7 [1]

Molecular Formula C₄H₁₁O₄P [1]

Molecular Weight 154.1015 g/mol [1]

IUPAC Standard InChI InChI=1S/C4H11O4P/c1-3-7-9(5,6)8-4-2/h3-4H2,1-2H3,

(H,5,6) [1]

IUPAC Standard
InChIKey

UCQFCFPECQILOL-UHFFFAOYSA-N [1]

IR Spectrum Availability Gas-phase IR spectrum is available in the NIST database [1].
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Suggested Pathways for Detailed Protocol
Development

To obtain the detailed experimental protocols you require, I suggest investigating the following analytical

techniques. The general workflows for these methods are illustrated below.

Sample: Diethyl Phosphate

Gas Chromatography (GC) Mass Spectrometry (MS) Infrared Spectroscopy (IR)

Separation in GC column Ionization & Mass Analysis IR Light Absorption Scan

Retention Time Mass-to-Charge (m/z) Spectrum Infrared Absorption Spectrum

Gas-Phase Structure Confirmation

Click to download full resolution via product page

Leveraging Cited Analytical Techniques

Although the search results lack specifics for diethyl phosphate, they reference established techniques that

form the basis of gas-phase analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): The analysis of volatile organic compounds in
simulated extraterrestrial environments was performed using Gas Chromatography coupled with
High-Resolution Fourier Transform Mass Spectrometry (GC-FT-Orbitrap-MS) [2]. This is a
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powerful method for separating and identifying components in a mixture. Furthermore, Electrospray
Ionization (ESI) mass spectrometry was used to characterize organophosphonate-functionalized
clusters in the gas phase [3], a technique often applicable to phosphorylated compounds.

Infrared (IR) Spectroscopy: The NIST WebBook explicitly lists a gas-phase IR spectrum for diethyl
hydrogen phosphate [1]. Obtaining and interpreting this spectrum is a direct method for analyzing

functional groups and bonding in the gas phase.

Recommended Sources for Detailed Methodologies

To build your full application note, consult these specialized resources:

NIST Chemistry WebBook: Access the existing gas-phase IR spectrum for diethyl hydrogen

phosphate and use it as a reference for your own measurements [1].
Scientific Literature Databases: Search for "gas-phase structure diethyl phosphate" or "GC-MS

analysis of organophosphates" on platforms like SciFinder or PubMed. These will contain peer-
reviewed papers with detailed experimental sections.

Instrument Manufacturer Websites: Companies like Agilent, Waters, and Thermo Fisher Scientific
provide extensive application notes and white papers on GC-MS and LC-MS methods for various

compound classes, which can be adapted.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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